![molecular formula C17H29NO3S B2520788 5-isopropyl-2-methoxy-4-methyl-N,N-dipropylbenzenesulfonamide CAS No. 428501-42-2](/img/structure/B2520788.png)
5-isopropyl-2-methoxy-4-methyl-N,N-dipropylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Isopropyl-2-methoxy-4-methyl-N,N-dipropylbenzenesulfonamide is a chemical compound with the molecular formula C17H29NO3S . It has an average mass of 327.482 Da and a monoisotopic mass of 327.186829 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of 17 carbon atoms, 29 hydrogen atoms, 1 nitrogen atom, 3 oxygen atoms, and 1 sulfur atom . The exact structure would require further analysis using techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Antimicrobial and Anti-biofilm Activities
A study focused on Carvacrol (5-isopropyl-2-methylphenol), a compound structurally similar to the one , highlights its significant antimicrobial and anti-biofilm activities. Carvacrol is found in oregano and thyme, showing effectiveness against a wide range of Gram-positive and Gram-negative bacteria and fungi. It's noted for its potential in preventing biofilm-associated infections through the development of bio-inspired, anti-infective materials. The review suggests carvacrol's promising role in addressing human infectious diseases and the possibility of combining it with nanomaterials to enhance its application (Marchese et al., 2018).
Synthesis and Characterization of Novel Compounds
Another research area involves the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, indicating an interest in sulfonamide derivatives for potential pharmaceutical applications. This research underlines the versatility and value of sulfonamide derivatives in organic synthesis and the pharmaceutical industry, pointing towards ongoing efforts to discover functional molecules and pharmaceuticals based on such structures (Kaneda, 2020).
Pharmacological Properties and Therapeutic Potential
Thymol, chemically known as 2-isopropyl-5-methylphenol, is another compound closely related to the one , and it has been extensively studied for its various pharmacological properties. This natural compound has been used in traditional medicine and exhibits antioxidant, anti-inflammatory, analgesic, antispasmodic, antibacterial, antifungal, antiseptic, and antitumor activities. Such studies underscore the therapeutic potential of thymol and similar compounds in treating a wide range of diseases, emphasizing the importance of their pharmacological properties and molecular mechanisms in pharmaceutical development (Meeran et al., 2017).
properties
IUPAC Name |
2-methoxy-4-methyl-5-propan-2-yl-N,N-dipropylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H29NO3S/c1-7-9-18(10-8-2)22(19,20)17-12-15(13(3)4)14(5)11-16(17)21-6/h11-13H,7-10H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTXMHBAFPQFWNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=C(C=C(C(=C1)C(C)C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.